Cas no 99-86-5 (α-terpinene)

α-terpinene Properties

Names and Identifiers

• α-terpinene
• 1,3-Cyclohexadiene, 1-methyl-4-isopropyl-
• 1,3-p-menthadiene
• 1-Isopropyl-4-methyl-cyclohexa-1,3-diene
• 1-methyl-4-(1-methylethyl)-1,3-cyclohexadiene
• 1-methyl-4-(1-methylethyl)-3-cyclohexadiene
• 1-Methyl-4-isopropyl-1,3-cyclohexadiene
• 1-methyl-4-isopropyl-3-cyclohexadiene
• 1-Methyl-4-isopropylcyclohexadiene-1,3
• alpha-Terpinene
• 1,3-Cyclohexadiene,1-methyl-4-(1-methylethyl)-
• 1-methyl-4-propan-2-ylcyclohexa-1,3-diene
• TERPINENE, a-(SG)
• &alpha
• 1-Isopropyl-4-methyl-1,3-cyclohexadiene
• 1-methyl-4-propan-2-yl-cyclohexa-1,3-diene
• FEMA No. 3558
• p-Mentha-1,3-diene
• Terpilene
• a-terpinene
• +Expand

• MDL： MFCD00001534
• InChIKey： YHQGMYUVUMAZJR-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,6,8H,5,7H2,1-3H3
• SMILES： CC(C)C1=CC=C(C)CC1

Computed Properties

• Exact Mass: 136.125201g/mol
• Surface Charge: 0
• XLogP3: 2.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 136.125201g/mol
• Monoisotopic Mass: 136.125201g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 10
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Atmospheric OH Rate Constant: 3.63e-10 cm3/molecule*sec
• LogP: 3.30890
• PSA: 0.00000
• Merck: 9170
• Refractive Index: n20/D 1.470-1.486
  n20/D 1.478(lit.)
• Water Partition Coefficient: Soluble in ether, alcohol, and ethanol (100 mg/ml). Insoluble in water.
• Boiling Point: 173-175 °C(lit.)
• Melting Point: -59.03°C (estimate)
• Flash Point: Fahrenheit: 122 ° f
  Celsius: 50 ° c
  
• FEMA: 3558 | P-MENTHA-1,3-DIENE
• Solubility: 95% ethanol: soluble1ml/2ml, clear, colorless
• Color/Form: 2000 μg/mL in methanol
• Color/Form: Colorless oily liquid. It smells of lemon.
• Solubility: It is miscible with ethanol and diethyl ether and almost insoluble in water.
• Density: 0.837 g/mL at 25 °C(lit.)

α-terpinene Security Information

• Symbol: GHS02 GHS07 GHS09
• RTECS：OS8060000
• WGK Germany：2
• Safety Term：3.2
• Safety Instruction： S26; S36/37; S61; S62
• Packing Group：III
• Risk Phrases：R10
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 2319 3/PG 3
• Hazard Statement： H226-H302-H315-H319-H335-H411
• Warning Statement： P261-P273-P305+P351+P338
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 10-22-36/37/38-51/53
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3.2
• FLUKA BRAND F CODES：10-23

α-terpinene Customs Data

• HS CODE：3805909000
• Customs Data：

  China Customs Code:

  2902199090

  Overview:

  2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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